Cas no 1805325-43-2 (2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805325-43-2
• MF: C₆H₄Br₂F₂N₂O₂S
• MW: 365.977965354919
• CID: 4850270
• Update Time: 2025-05-21

2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C6H4Br2F2N2O2S/c7-2-1-3(15(11,13)14)4(6(9)10)12-5(2)8/h1,6H,(H2,11,13,14)
• InChI Key： WRMPACJTANAWCM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4

Additional information on 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide

Introduction to 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805325-43-2)

2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide, identified by the CAS number 1805325-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, a chemical scaffold known for its versatile biological activities. The presence of multiple halogen atoms and a sulfonamide functional group makes it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide consists of a pyridine ring substituted with two bromine atoms at the 2 and 3 positions, a difluoromethyl group at the 6 position, and a sulfonamide moiety at the 5 position. This unique arrangement of substituents contributes to its distinct chemical properties and reactivity, which are of great interest to researchers aiming to develop novel bioactive molecules.

In recent years, there has been growing interest in halogenated pyridine derivatives due to their potential applications in medicinal chemistry. The halogen atoms in this compound can serve as handles for further functionalization, enabling the synthesis of more complex structures with tailored biological activities. Specifically, the bromine atoms can be selectively modified through cross-coupling reactions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

The sulfonamide group is another key feature of this compound, as it is frequently found in biologically active molecules. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for drug development. The presence of both bromine and difluoromethyl substituents adjacent to the sulfonamide group may enhance its binding interactions, potentially leading to more potent and selective pharmacological effects.

Recent studies have demonstrated the utility of 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide in the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have explored its use as an intermediate in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The halogenated pyridine core provides a rigid framework that can be optimized for target binding, while the sulfonamide group offers a site for further derivatization to improve pharmacokinetic properties.

Another area of interest is the agrochemical applications of this compound. Halogenated pyridines have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The structural features of 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide make it a suitable candidate for developing next-generation agrochemicals that are more effective and environmentally sustainable.

The synthetic pathways for preparing 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide have also been extensively studied. One common approach involves the bromination of a pyridine precursor followed by introduction of the difluoromethyl group and sulfonamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 2,3-Dibromo-6-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805325-43-2) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules, particularly in the areas of kinase inhibition and crop protection. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and material science.